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Compound of Interest

Compound Name: Fmoc-Asp(NMe2)-OH

Cat. No.: B2406150 Get Quote

This guide provides an in-depth analysis of Fmoc-Asp(NMe2)-OH, a derivative of aspartic acid

crucial in peptide synthesis and drug development. It is tailored for researchers, scientists, and

professionals in the field, offering detailed information on its chemical properties, and will

explore its applications and experimental considerations.

Core Chemical Properties
Fmoc-Asp(NMe2)-OH, chemically known as Nα-(9-fluorenylmethoxycarbonyl)-γ-(N,N-

dimethyl)-L-asparagine, is a key building block in solid-phase peptide synthesis (SPPS). The

N,N-dimethylation of the side-chain amide offers unique characteristics to the resulting

peptides.

Below is a summary of its fundamental chemical data:

Property Value Reference

CAS Number 138585-02-1 [1][2]

Molecular Weight 382.42 g/mol [1][2]

Synonym Fmoc-Asn(Me2)-OH [2]

This table summarizes the key identifiers and physical properties of the compound.
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Conceptual Workflow for Application in Peptide
Synthesis
The primary application of Fmoc-Asp(NMe2)-OH is in Fmoc-based solid-phase peptide

synthesis. The following diagram illustrates a simplified, conceptual workflow of its

incorporation into a growing peptide chain.
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A conceptual workflow for the incorporation of Fmoc-Asp(NMe2)-OH in solid-phase peptide

synthesis.

Further Research and Protocols:

While the fundamental properties of Fmoc-Asp(NMe2)-OH are well-documented, detailed

experimental protocols and its involvement in specific signaling pathways are highly dependent

on the final peptide being synthesized. Researchers are encouraged to consult specialized

literature for protocols relevant to their specific peptide of interest. The CAS number (138585-

02-1) is a valuable tool for searching databases such as SciFinder, Reaxys, and PubMed for

application-specific methodologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.watanabechem.co.jp/en/search/details.php?code=M01922
https://www.watanabechem.co.jp/en/search/details.php?code=M01922
https://www.watanabechem.co.jp/search/details.php?code=M01922
https://www.benchchem.com/product/b2406150#fmoc-asp-nme2-oh-cas-number-and-molecular-weight
https://www.benchchem.com/product/b2406150#fmoc-asp-nme2-oh-cas-number-and-molecular-weight
https://www.benchchem.com/product/b2406150#fmoc-asp-nme2-oh-cas-number-and-molecular-weight
https://www.benchchem.com/product/b2406150#fmoc-asp-nme2-oh-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2406150?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2406150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

